Cas no 61151-99-3 (4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester)
61151-99-3 structure
Product Name:4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
CAS No:61151-99-3
MF:C13H12FNO3
MW:249.237687110901
CID:490437
Update Time:2024-01-30
4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
- ethyl 2-(3-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
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- Inchi: 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-12(15-11)9-5-4-6-10(14)7-9/h4-7H,3H2,1-2H3
- InChI Key: PJBWQXNDOAMONE-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(OCC)=O)N=C1C1=CC=CC(F)=C1
Computed Properties
- Exact Mass: 249.08016
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Melting Point: 54-56 °C(Solv: hexane (110-54-3))
- Boiling Point: 352.2±52.0 °C(Predicted)
- PSA: 52.33
- pka: -1.60±0.10(Predicted)
4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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